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Introduction
GPR139 is an orphan G protein-coupled receptor (GPCR) predominantly expressed in the

central nervous system, with particularly high concentrations in the habenula, striatum, and

hypothalamus.[1] Its conservation across vertebrate species suggests a fundamental role in

neurophysiology.[1] Emerging evidence from in vivo studies has implicated GPR139 in a range

of neuropsychiatric and behavioral processes, making it a compelling target for novel

therapeutic development. This technical guide provides a comprehensive overview of the

current understanding of GPR139's in vivo function, detailing key experimental findings,

methodologies, and signaling pathways.

Data Presentation: Quantitative Analysis of GPR139
Knockout Mouse Phenotype
The following tables summarize the key quantitative data from behavioral studies on GPR139

knockout (KO) mice compared to their wild-type (WT) littermates. These studies reveal a

significant role for GPR139 in modulating locomotor activity, anxiety, and learning and memory.
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Table 1: Locomotor Activity in the Open Field Test[2][3]

Parameter Age Sex Genotype Result p-value

Cumulative

Locomotor

Activity (60

min)

2-3 months Male WT vs. KO
No significant

difference
p = 0.3017

5-6 months Male WT vs. KO

KO showed

significant

hyperactivity

p = 0.0001

2-3 months Female WT vs. KO
No significant

difference
p = 0.2502

5-6 months Female WT vs. KO

KO showed

significant

hyperactivity

p < 0.0001

Time Spent

Immobile
5-6 months Male WT vs. KO

KO spent

more time

immobile

p < 0.0001

Movement

Speed

(during active

bouts)

5-6 months Male WT vs. KO

KO showed

increased

movement

speed

p = 0.0002

5-6 months Female WT vs. KO

KO showed

increased

movement

speed

p < 0.0001

Stereotypic

Rotations
5-6 months Male WT vs. KO

KO showed

increased

rotations

p < 0.0001

5-6 months Female WT vs. KO

KO showed

increased

rotations

p = 0.0002

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 13 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC8882194/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3623971/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15606455?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Anxiety-Like Behavior in the Open Field Test[2]

Parameter Sex Genotype Result p-value

Thigmotaxis

(Time near walls)
Male WT vs. KO

KO showed

reduced

thigmotaxis

p = 0.0028

Female WT vs. KO

KO showed

reduced

thigmotaxis

p < 0.0001

Time in Center Male WT vs. KO
KO spent more

time in the center
p = 0.0015

Female WT vs. KO
KO spent more

time in the center
p < 0.0001

Note: While specific quantitative data from the elevated plus maze test for GPR139 KO mice is

not readily available in the searched literature, the open field test results strongly indicate an

anxiolytic-like phenotype.

Table 3: Operant Conditioning Performance[2][4]
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Parameter Sex Genotype Result p-value

Time to Reach

Criterion (200

lever presses)

Male WT vs. KO

KO took

significantly

longer (~17 days

vs. ~7 days)

p < 0.0001

Female WT vs. KO

KO took

significantly

longer

p = 0.0002

Total Active

Lever Presses

(22 days)

Male WT vs. KO

KO had

significantly

fewer presses

p = 0.0252

Female WT vs. KO

KO had

significantly

fewer presses

p = 0.0476

Total Inactive

Lever Presses

(22 days)

Male WT vs. KO

KO had

significantly more

presses

p < 0.0001

Female WT vs. KO

KO had

significantly more

presses

p < 0.0001

Experimental Protocols
Detailed methodologies are crucial for the replication and extension of in vivo findings. The

following are protocols for key experiments cited in GPR139 research.

RNAscope In Situ Hybridization for GPR139 mRNA
Detection in Mouse Brain
This protocol is adapted from standard RNAscope procedures and is optimized for fixed-frozen

mouse brain sections.[1][5][6]

1. Tissue Preparation:
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Anesthetize the mouse and perform transcardial perfusion with ice-cold phosphate-buffered

saline (PBS) followed by 4% paraformaldehyde (PFA) in PBS.

Dissect the brain and post-fix in 4% PFA overnight at 4°C.

Cryoprotect the brain by immersing in 30% sucrose in PBS at 4°C until it sinks.

Embed the brain in Optimal Cutting Temperature (OCT) compound and freeze rapidly.

Section the frozen brain into 14-20 µm thick coronal sections using a cryostat and mount on

Superfrost Plus slides.

Store slides at -80°C until use.

2. Pretreatment:

Bake slides at 60°C for 30-60 minutes.

Post-fix sections in 4% PFA for 15 minutes at 4°C.

Dehydrate the sections through a series of ethanol washes (50%, 70%, 100% for 5 minutes

each).

Air dry the slides for 5 minutes.

Apply RNAscope® Hydrogen Peroxide and incubate for 10 minutes at room temperature.

Wash with deionized water.

Perform target retrieval by incubating slides in RNAscope® Target Retrieval Reagent at 98-

100°C for 5-15 minutes.

Wash with deionized water and then 1X PBS.

Treat with RNAscope® Protease Plus and incubate at 40°C for 30 minutes in a hybridization

oven.

Wash with 1X PBS.
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3. Probe Hybridization:

Apply the GPR139-specific RNAscope® probe to the sections.

Hybridize at 40°C for 2 hours in a hybridization oven.

Wash with 1X RNAscope® Wash Buffer.

4. Signal Amplification and Detection:

Follow the manufacturer's instructions for the sequential application of RNAscope®

amplification reagents (Amp 1, Amp 2, Amp 3, and Amp 4 for fluorescent detection).

For chromogenic detection, apply the appropriate HRP-based detection reagents and

substrate.

Counterstain with DAPI for fluorescent imaging.

5. Imaging:

Mount coverslips using an appropriate mounting medium.

Image the sections using a confocal or widefield fluorescence microscope.

Behavioral Assays in GPR139 Knockout Mice
1. Open Field Test:[7][8]

Apparatus: A square arena (e.g., 40 x 40 x 30 cm) with walls to prevent escape. The arena is

typically made of a non-porous material for easy cleaning.

Procedure:

Habituate the mice to the testing room for at least 30 minutes before the test.

Place a single mouse in the center of the open field arena.

Allow the mouse to explore freely for a set period (e.g., 10-60 minutes).
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A video camera mounted above the arena records the session.

Automated tracking software is used to analyze various parameters, including total

distance traveled, time spent in the center versus the periphery (thigmotaxis), velocity, and

rearing frequency.

Clean the arena thoroughly between each mouse to eliminate olfactory cues.

2. Elevated Plus Maze (EPM):[9][10][11]

Apparatus: A plus-shaped maze elevated from the floor (e.g., 50 cm). It has two open arms

and two enclosed arms of equal size.

Procedure:

Acclimatize the mice to the testing room.

Place the mouse in the center of the maze, facing one of the enclosed arms.

Allow the mouse to explore the maze for a 5-minute session.

A video camera records the session for later analysis.

The primary measures of anxiety-like behavior are the time spent in the open arms and

the number of entries into the open arms, often expressed as a percentage of the total

time or entries.

Increased time and entries in the open arms are interpreted as reduced anxiety.

3. Operant Conditioning:[2][4]

Apparatus: An operant conditioning chamber equipped with two levers, a food dispenser, and

a cue light.

Procedure:

Food-restrict the mice to 85-90% of their free-feeding body weight.
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Magazine Training: Habituate the mice to the chamber and train them to retrieve food

pellets from the dispenser.

Lever Press Training (Fixed Ratio 1 - FR1): Train the mice to press a designated "active"

lever to receive a food reward. Each press results in a reward. The other lever is "inactive"

and has no consequence.

Fixed Ratio Schedules (e.g., FR5): Gradually increase the number of lever presses

required to obtain a reward.

Data collected includes the number of active and inactive lever presses, the rate of

responding, and the time taken to acquire the task.

4. Conditioned Place Preference (CPP) for Morphine:

Apparatus: A two-chambered apparatus with distinct visual and tactile cues in each chamber.

Procedure:

Pre-conditioning (Baseline): On day 1, allow the mouse to freely explore both chambers

for 15-20 minutes to determine any initial preference.

Conditioning (Days 2-4):

On alternate days, administer morphine (e.g., 10 mg/kg, s.c.) and confine the mouse to

one chamber (the drug-paired chamber) for 30 minutes.

On the other days, administer saline and confine the mouse to the other chamber (the

saline-paired chamber). The order of morphine and saline conditioning is

counterbalanced across mice.

Test Day (Day 5): Place the mouse in a neutral starting area with free access to both

chambers in a drug-free state.

Record the time spent in each chamber for 15-20 minutes.

A significant increase in the time spent in the drug-paired chamber compared to the pre-

conditioning baseline indicates a rewarding effect of the drug.
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Signaling Pathways and Molecular Interactions
GPR139 primarily couples to the Gq/11 family of G proteins. Activation of GPR139 leads to the

stimulation of phospholipase C (PLC), which in turn hydrolyzes phosphatidylinositol 4,5-

bisphosphate (PIP2) into inositol trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the

release of intracellular calcium, while DAG activates protein kinase C (PKC).

A key aspect of GPR139's in vivo function is its ability to functionally antagonize the signaling of

two major G i/o-coupled receptors: the µ-opioid receptor (MOR) and the dopamine D2 receptor

(D2R).[2][7] This opposition is thought to occur through the convergence of their downstream

signaling pathways on common effectors, such as adenylyl cyclase (AC) and G protein-coupled

inwardly rectifying potassium (GIRK) channels.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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